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Introduction
Candidalysin, a 31-amino acid peptide toxin secreted by the opportunistic fungal pathogen

Candida albicans, is a critical mediator of host cell damage and immune activation during

mucosal and systemic infections.[1][2][3] As a key virulence factor, candidalysin disrupts

epithelial and immune cell membranes, leading to cell lysis and the induction of pro-

inflammatory signaling pathways.[4][5][6][7] The ability to accurately quantify the cytotoxic

activity of candidalysin is essential for understanding its pathogenic mechanisms and for the

development of novel anti-fungal therapies.

These application notes provide detailed protocols for commonly employed cytotoxicity assays

to measure the activity of candidalysin, including the Lactate Dehydrogenase (LDH) assay,

MTS assay, and Live/Dead staining. Furthermore, we present a summary of quantitative data

from published studies and visualize the key signaling pathways initiated by candidalysin.

Key Signaling Pathways in Candidalysin-Induced
Cytotoxicity
Candidalysin-mediated cytotoxicity is not merely a result of membrane disruption but also

involves the activation of specific host cell signaling cascades. Understanding these pathways

is crucial for a comprehensive assessment of candidalysin's effects.
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Candidalysin activates epithelial cells through the epidermal growth factor receptor (EGFR) and

downstream mitogen-activated protein kinase (MAPK) pathways, including the p38 and

ERK1/2 pathways.[1][5][8][9] This activation leads to the induction of transcription factors like c-

Fos, culminating in the production of pro-inflammatory cytokines and chemokines.[4][8][9] In

phagocytic cells, candidalysin can trigger the NLRP3 inflammasome, leading to pyroptosis, a

form of programmed cell death.[10][11][12][13]

Below are diagrams illustrating these key signaling pathways.
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Candidalysin-Induced Epithelial Cell Signaling
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Candidalysin-Induced Pyroptosis in Macrophages
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LDH Cytotoxicity Assay Workflow

Seed cells in a 96-well plate

Incubate to allow cell adherence

Treat cells with Candidalysin
(and controls)

Incubate for desired time (e.g., 24h)

Collect supernatant

Perform LDH assay using a commercial kit
(e.g., Cytox 96)

Measure absorbance at 490 nm

Calculate % cytotoxicity

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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